Cas no 104130-35-0 (IODOBENZENE-13C6)

• Product Name: IODOBENZENE-13C6
• CAS No: 104130-35-0
• MF: C₆H₅I
• MW: 209.964302778244
• CID: 893531
• PubChem ID: 46781968
• Update Time: 2025-04-19

IODOBENZENE-13C6 Chemical and Physical Properties

Names and Identifiers

• IODOBENZENE-13C6
• iodobenzene
• 1-Iodobenzene-13C6
• Benzene-13C6 Iodide
• Phenyl-13C6 Iodide
• NSC 9244-13C6
• 104130-35-0
• SCHEMBL1331855
• DB-276848
• DTXSID80675977
• Benzene-13C6, iodo- (9CI); Iodobenzene 13C6; Iodobenzene-1,2,3,4,5,6-13C6
• 1-Iodo(~13~C_6_)benzene
• J-001111
• iodo(1,2,3,4,5,6-13C6)cyclohexatriene
• Iodobenzene-13C6, 99 atom % 13C, 99% (CP)

• MDL： MFCD00190325
• Inchi： 1S/C6H5I/c7-6-4-2-1-3-5-6/h1-5H/i1+1,2+1,3+1,4+1,5+1,6+1
• InChI Key： SNHMUERNLJLMHN-IDEBNGHGSA-N
• SMILES： I[13C]1[13CH]=[13CH][13CH]=[13CH][13CH]=1

Computed Properties

• Exact Mass: 209.96400
• Monoisotopic Mass: 209.96373g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 46.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.876 g/mL at 25 °C
• Melting Point: -29 °C(lit.)
• Boiling Point: 188 °C(lit.)
• PSA: 0.00000
• LogP: 2.29120

IODOBENZENE-13C6 Security Information

• Hazard Category Code： 22-36
• Safety Instruction： 26-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes